Cas no 169468-91-1 (2-Butanone,3,3'-[[2-(aminomethyl)-2-methyl-1,3-propanediyl]diimino]bis[3-methyl-,dioxime)

• Product Name: 2-Butanone,3,3'-[[2-(aminomethyl)-2-methyl-1,3-propanediyl]diimino]bis[3-methyl-,dioxime
• CAS No: 169468-91-1
• MF: C₁₅H₃₃N₅O₂
• MW: 315.454823255539
• CID: 1356307
• PubChem ID: 76569676
• Update Time: 2025-04-20

2-Butanone,3,3'-[[2-(aminomethyl)-2-methyl-1,3-propanediyl]diimino]bis[3-methyl-,dioxime Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,3,3'-[[2-(aminomethyl)-2-methyl-1,3-propanediyl]diimino]bis[3-methyl-,dioxime
• 2-Butanone, 3,3a(2)-[[2-(aminomethyl)-2-methyl-1,3-propanediyl]diimino]bis[3-methyl-, dioxime
• 169468-91-1
• SCHEMBL6438857
• DTXSID501121525

• Inchi： 1S/C15H33N5O2/c1-11(19-21)13(3,4)17-9-15(7,8-16)10-18-14(5,6)12(2)20-22/h17-18,21-22H,8-10,16H2,1-7H3
• InChI Key： HUTKLNGRSLIKNC-UHFFFAOYSA-N
• SMILES： ON=C(C)C(C)(C)NCC(C)(CN)CNC(C(C)=NO)(C)C

Computed Properties

• Exact Mass: 315.26369
• Monoisotopic Mass: 315.26342531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 0.3
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 115.26